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Compound of Interest

Compound Name: VPC32183

Cat. No.: B15571990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VPC32183 is a competitive antagonist for the lysophosphatidic acid (LPA) receptors LPA1 and

LPA3. It effectively inhibits the signaling pathways initiated by the binding of LPA to these

receptors, which play a crucial role in various cellular processes, including the mobilization of

intracellular calcium ([Ca²⁺]i). This document provides detailed application notes and protocols

for utilizing VPC32183 to inhibit LPA-induced calcium influx in research settings.

Mechanism of Action
Lysophosphatidic acid (LPA) is a bioactive phospholipid that exerts its effects by binding to a

family of G protein-coupled receptors (GPCRs), including LPA1 and LPA3. The activation of

LPA1 and LPA3 receptors, which are often coupled to Gq and Gi proteins, initiates a signaling

cascade that leads to the release of calcium from intracellular stores and influx from the

extracellular environment.

VPC32183 acts as a competitive antagonist, binding to LPA1 and LPA3 receptors without

initiating a downstream signal. By occupying the receptor's binding site, VPC32183 prevents

LPA from binding and activating the receptor, thereby inhibiting the subsequent increase in

intracellular calcium concentration.

Quantitative Data Summary

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15571990?utm_src=pdf-interest
https://www.benchchem.com/product/b15571990?utm_src=pdf-body
https://www.benchchem.com/product/b15571990?utm_src=pdf-body
https://www.benchchem.com/product/b15571990?utm_src=pdf-body
https://www.benchchem.com/product/b15571990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the effective concentration of VPC32183 used to inhibit LPA-

induced calcium influx in skeletal muscle cells.

Compound Cell Line
Agonist
(Concentrat
ion)

VPC32183
Concentrati
on

Effect Reference

VPC32183

C2C12

(mouse

myoblast)

LPA (10 µM) 10 µM

Significant

inhibition of

LPA-induced

increase in

[Ca²⁺]i

[1][2]

Signaling Pathway
The signaling pathway illustrates how VPC32183 inhibits LPA-induced calcium influx by

blocking the LPA1/3 receptors.

Cell Membrane

LPA LPA1/LPA3 ReceptorBinds & Activates

VPC32183 Binds & Inhibits

Gq/Gi Protein

Activates

Phospholipase C (PLC)

Activates

Receptor-Operated
Channels (ROCs)Activates

PIP2Hydrolyzes
IP3

DAG

Endoplasmic ReticulumBinds to IP3R Releases Ca²⁺

Increased Intracellular [Ca²⁺]

Mediates

1. Cell Seeding
Seed C2C12 cells in a 96-well plate and grow to 80-90% confluency.

2. Dye Loading
Load cells with Fura-2 AM.

3. Pre-incubation
Incubate cells with VPC32183 (10 µM) or vehicle control.

4. Stimulation
Add LPA (10 µM) to induce calcium influx.

5. Data Acquisition
Measure fluorescence changes using a plate reader or microscope.

6. Data Analysis
Calculate the 340/380 nm fluorescence ratio to determine [Ca²⁺]i changes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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